Cas no 1421525-75-8 (7-ethyl-8-methyl-3-4-(pyridin-2-yl)piperazine-1-carbonyl-2H,3H,4H,6H-pyrimido2,1-b1,3thiazin-6-one)

• Product Name: 7-ethyl-8-methyl-3-4-(pyridin-2-yl)piperazine-1-carbonyl-2H,3H,4H,6H-pyrimido2,1-b1,3thiazin-6-one
• CAS No: 1421525-75-8
• MF: C₂₀H₂₅N₅O₂S
• MW: 399.50980257988
• CID: 6368669
• PubChem ID: 71802384
• Update Time: 2025-06-08

7-ethyl-8-methyl-3-4-(pyridin-2-yl)piperazine-1-carbonyl-2H,3H,4H,6H-pyrimido2,1-b1,3thiazin-6-one Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-8-methyl-3-4-(pyridin-2-yl)piperazine-1-carbonyl-2H,3H,4H,6H-pyrimido2,1-b1,3thiazin-6-one
• F6404-1466
• AKOS024554097
• 1421525-75-8
• 7-ethyl-8-methyl-3-[4-(pyridin-2-yl)piperazine-1-carbonyl]-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one
• 7-ethyl-8-methyl-3-(4-(pyridin-2-yl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one
• 7-ethyl-8-methyl-3-(4-pyridin-2-ylpiperazine-1-carbonyl)-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-6-one

• Inchi： 1S/C20H25N5O2S/c1-3-16-14(2)22-20-25(19(16)27)12-15(13-28-20)18(26)24-10-8-23(9-11-24)17-6-4-5-7-21-17/h4-7,15H,3,8-13H2,1-2H3
• InChI Key： IYYBXBHHWWJQAS-UHFFFAOYSA-N
• SMILES： S1C2=NC(C)=C(CC)C(N2CC(C1)C(N1CCN(C2C=CC=CN=2)CC1)=O)=O

Computed Properties

• Exact Mass: 399.17289623g/mol
• Monoisotopic Mass: 399.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 7-ethyl-8-methyl-3-4-(pyridin-2-yl)piperazine-1-carbonyl-2H,3H,4H,6H-pyrimido2,1-b1,3thiazin-6-one

Comprehensive Overview of 7-ethyl-8-methyl-3-4-(pyridin-2-yl)piperazine-1-carbonyl-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one (CAS No. 1421525-75-8)

In the rapidly evolving field of pharmaceutical and chemical research, 7-ethyl-8-methyl-3-4-(pyridin-2-yl)piperazine-1-carbonyl-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one (CAS No. 1421525-75-8) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its complex structure featuring a pyrimido[2,1-b][1,3]thiazin-6-one core and a pyridin-2-yl piperazine moiety, is being studied for its potential applications in medicinal chemistry and drug development. Researchers are particularly intrigued by its unique pharmacophore, which combines a thiazine ring with a pyrimidine scaffold, offering diverse interaction possibilities with biological targets.

The compound's CAS No. 1421525-75-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, while lengthy, provides a detailed blueprint of its molecular architecture: the 7-ethyl-8-methyl substituents enhance lipophilicity, while the piperazine-1-carbonyl group introduces hydrogen-bonding capabilities. Such structural features are increasingly relevant in modern drug design, where ADME (Absorption, Distribution, Metabolism, and Excretion) properties are paramount. Recent publications highlight its potential as a scaffold for kinase inhibitors, aligning with the growing demand for targeted therapies in oncology.

From a synthetic chemistry perspective, the preparation of 7-ethyl-8-methyl-3-4-(pyridin-2-yl)piperazine-1-carbonyl-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one involves multi-step reactions, often leveraging Pd-catalyzed cross-coupling or microwave-assisted synthesis to improve yields. These methods resonate with the pharmaceutical industry's shift toward green chemistry and process optimization. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a topic frequently searched by quality control professionals.

Beyond its chemical attributes, this compound intersects with trending topics such as AI-driven drug discovery and fragment-based screening. Computational models predict its binding affinity for proteins like BRD4 or CDK2, making it a candidate for virtual screening libraries. Such applications align with Google Scholar's top-searched terms like "small molecule inhibitors" and "structure-activity relationships." Furthermore, its logP and polar surface area values suggest potential blood-brain barrier permeability, a hot topic in neurodegenerative disease research.

Regulatory and safety profiles of CAS No. 1421525-75-8 are also under scrutiny, particularly regarding REACH compliance and ICH stability guidelines. These aspects are critical for researchers querying "preclinical development workflows" or "impurity profiling." Notably, the compound's stability under varying pH conditions—a common search query—has been investigated to ensure suitability for formulation studies.

In summary, 7-ethyl-8-methyl-3-4-(pyridin-2-yl)piperazine-1-carbonyl-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one represents a nexus of innovation in chemical synthesis and therapeutic exploration. Its structural complexity and potential bioactivity continue to inspire research, addressing both academic curiosities and industry needs. As the scientific community prioritizes personalized medicine and high-throughput screening, this compound's role in future breakthroughs remains a compelling narrative.